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Compound of Interest

Compound Name: Nordoxepin-d4 Hydrochloride

Cat. No.: B13847008

Get Quote

Executive Summary
Nordoxepin-d4 Hydrochloride (CAS: 2249819-14-3) is the stable isotope-labeled analog of

Nordoxepin, the primary active metabolite of the tricyclic antidepressant Doxepin.[1][2][3] It

serves as the critical Internal Standard (IS) in clinical and forensic toxicology for the precise

quantification of Nordoxepin via Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

This guide details the physicochemical identification, isotopic mechanics, and validated

bioanalytical workflows required to utilize this compound effectively in regulated drug

development environments.[1]

Part 1: Chemical Identity & Specifications[1][4][5][6]
The accurate selection of reference materials is the foundation of GLP-compliant bioanalysis.

[1] Nordoxepin-d4 Hydrochloride is preferred over the d3-analog (N-methyl label) in certain

assays to avoid potential back-exchange or metabolic overlap, as the deuterium atoms are

typically located on the propyl backbone.[1]
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Specification Details

Compound Name Nordoxepin-d4 Hydrochloride

Synonyms

N-Desmethyldoxepin-d4 HCl; 11-(3-

Methylaminopropylidene-d4)-6,11-

dihydrodibenz[b,e]oxepin HCl

CAS Number (Salt) 2249819-14-3 (Specific to the HCl salt form)

CAS Number (Free Base)

Not generally assigned separate from salt in

commercial catalogs, refer to parent 2887-91-4

for unlabeled HCl

Molecular Formula C₁₈H₁₅D₄NO[1][2][3][4][5] · HCl

Molecular Weight 305.84 g/mol (Salt) / ~269.38 g/mol (Free Base)

Isotopic Purity
≥ 99% Deuterium incorporation (typically ≤ 1%

d0 contribution)

Chemical Purity ≥ 98%

Structural Characterization
The d4-labeling typically occurs on the propyl side chain (positions 1,1,2,2 relative to the

amine), ensuring the label remains intact during the fragmentation of the side chain in mass

spectrometry, or provides a distinct mass shift if the side chain is retained.[1]

Isotope Specificity

Tricyclic Ring System
(Dibenz[b,e]oxepin)

Propyl Chain
(Target of d4 Labeling)

C11 Double Bond Secondary Amine
(N-Methyl)

C-N Bond

Deuterium (D) replaces Hydrogen at
propyl C1 and C2 positions (C-d2, C-d2)
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Caption: Schematic representation of Nordoxepin-d4 structure highlighting the propyl chain as

the site of stable isotope labeling.

Part 2: The Science of Isotopic Labeling
Why Deuterium-d4?
In quantitative LC-MS/MS, the Internal Standard must mimic the analyte's ionization and

extraction behavior while remaining spectrally distinct.[1]

Mass Shift (+4 Da): A shift of +4 Da is optimal.[1] It places the IS signal far beyond the

natural isotopic envelope (M+1, M+2) of the unlabeled analyte, preventing "cross-talk" where

high concentrations of the drug falsely elevate the IS signal.[1]

Retention Time Stability: Unlike ¹³C labeling, Deuterium can cause a slight retention time

shift (Chromatographic Isotope Effect).[1] However, for Nordoxepin, the d4-propyl labeling

minimizes this shift compared to heavily deuterated aromatic rings, ensuring the IS co-elutes

with the analyte to compensate for matrix effects.

Fragmentation Mechanics (MRM)
Nordoxepin analyzes are typically performed in Positive Electrospray Ionization (ESI+).[1]

Precursor Ion: [M+H]⁺[1]

Unlabeled Nordoxepin: m/z 266.2 → 107.1 (Tropylium fragment C₇H₇⁺)

Nordoxepin-d4: m/z 270.2 → 107.1

Note: The common product ion (m/z 107) is derived from the tricyclic ring system.[1] Since

the d4 label is on the propyl side chain, the fragment mass (107) remains unchanged,

while the precursor shifts by +4. This is a "Product Ion Stability" transition.

Part 3: Analytical Application (LC-MS/MS Protocol)
This protocol outlines a validated workflow for extracting and quantifying Nordoxepin from

human plasma using Nordoxepin-d4 HCl as the IS.
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Sample Preparation (Liquid-Liquid Extraction)
LLE is superior to protein precipitation for Tricyclic Antidepressants (TCAs) due to cleaner

extracts and reduced matrix suppression.

Aliquot: Transfer 200 µL of plasma into a glass tube.

IS Addition: Add 20 µL of Nordoxepin-d4 HCl working solution (500 ng/mL in Methanol).

Vortex 10 sec.

Alkalinization: Add 100 µL of 0.1 M NaOH or Carbonate Buffer (pH 9.8) to ensure the amine

is in the free base form for extraction.[1]

Extraction: Add 2 mL of extraction solvent (Hexane:Isoamyl alcohol, 98:2 v/v).

Agitation: Mechanical shaker for 10 mins; Centrifuge at 4000 rpm for 5 mins.

Reconstitution: Transfer supernatant to a clean tube; evaporate to dryness under N₂ at 40°C.

Reconstitute in 200 µL Mobile Phase.

LC-MS/MS Parameters
Parameter Setting

Column
C18 Reverse Phase (e.g., Kinetex 2.6µm, 50 x

2.1 mm)

Mobile Phase A 10 mM Ammonium Formate in Water (pH 3.[1]5)

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 mL/min

Gradient 10% B to 90% B over 3.0 mins

Ionization ESI Positive

Workflow Logic Diagram
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Caption: Step-by-step bioanalytical workflow from sample spiking to ratio-metric quantification.

Part 4: Handling, Stability, & Storage[1]
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To maintain the integrity of the reference standard (CAS 2249819-14-3), strict adherence to

storage protocols is required.[1]

Primary Storage: Store neat solid at -20°C or -80°C. The hydrochloride salt is hygroscopic;

allow the vial to equilibrate to room temperature before opening to prevent condensation.[1]

Stock Solutions: Prepare primary stocks (e.g., 1 mg/mL) in Methanol. These are stable for up

to 12 months at -20°C.

Light Sensitivity: TCAs are photosensitive.[1] Use amber glassware for all solutions.

Solubility: Soluble in Methanol, DMSO, and Water (due to HCl salt form).[1]

References
Toronto Research Chemicals (TRC).Nordoxepin-d4 Hydrochloride Product Page. CAS

2249819-14-3.[2][3][6] Accessed 2024. Link

Patel, N. P., et al. (2018). "Highly sensitive LC-MS/MS method to estimate doxepin and its

metabolite nordoxepin in human plasma for a bioequivalence study."[1] Journal of

Pharmaceutical Analysis, 8(1), 56-62.[1] Link

Cayman Chemical.Desmethyldoxepin (hydrochloride) Product Information. (Reference for

unlabeled parent properties). Link

Kirchherr, H., & Kühn-Velten, W. N. (2006). "Quantitative determination of forty-eight

antidepressants and antipsychotics in human serum by HPLC tandem mass spectrometry: A

multi-level, single-sample approach."[1] Journal of Chromatography B, 843(1), 100-113.[1]

(Validates MRM transitions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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